Cas no 2160009-60-7 (5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2160009-60-7
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 5921758
• PubChem ID: 165508437
• Update Time: 2025-06-09

5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde
• EN300-1292955
• 2160009-60-7

• Inchi： 1S/C9H11N5O/c1-6-11-7(2)14(12-6)9-8(5-15)4-10-13(9)3/h4-5H,1-3H3
• InChI Key： XXRRAZWPSUQVEQ-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1N1C(C)=NC(C)=N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65.6Ų

Additional information on 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde

Introduction to 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2160009-60-7)

5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2160009-60-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and triazoles, which are known for their diverse biological activities and potential applications in drug development.

The structure of 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde is characterized by a pyrazole ring fused with a triazole moiety, both of which are functionalized with methyl groups and a carbonyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action involves the disruption of fungal cell membranes, leading to cell death.

In addition to its antifungal properties, 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has shown promising results in anti-inflammatory and analgesic applications. A research group at the University of California reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The synthetic route for 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde has been well-documented in the literature. The compound can be synthesized through a multi-step process involving the condensation of 5-amino-tetrazole with dimethyl acetylene dicarboxylate (DMAD), followed by cyclization and subsequent functionalization steps. The high yield and purity of the final product make it suitable for large-scale production and further pharmaceutical development.

In terms of safety and toxicity, preliminary studies have shown that 5-(dimethyl-1H-1,2,4-triazol-1-yl)-1-methyl-1H-pyrazole-4-carbaldehyde exhibits low toxicity in animal models. However, further toxicological evaluations are necessary to ensure its safety for human use. These studies will focus on assessing potential side effects and long-term effects on various organ systems.

The pharmacokinetic properties of 5-(dimethyl-1H-1,2,4-triazol-1-y l)-methyl -methyl -pyrazole -carbaldehyde have also been investigated. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an oral medication. The compound's ability to cross biological membranes efficiently contributes to its effectiveness in targeting specific tissues and organs.

In conclusion, 5-(dimethyl -methyl -triazol -pyrazole -carbaldehyde) (CAS No. 2160009 -60 -7) represents a promising compound with diverse biological activities and potential applications in pharmaceutical research. Its antifungal, anti-inflammatory, and analgesic properties make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to explore its full potential and optimize its use in clinical settings.